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Compound of Interest

Compound Name: 1,8-Dichlorooctane

Cat. No.: B1211115 Get Quote

Essential Safety and Handling Guide for 1,8-
Dichlorooctane
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety, handling, and disposal information for 1,8-Dichlorooctane
(CAS No. 2162-99-4). Adherence to these procedures is essential for ensuring laboratory

safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
1,8-Dichlorooctane is classified as a hazardous substance. It is harmful if swallowed or

inhaled and causes skin and eye irritation.[1] It may also cause respiratory irritation.[2]

Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields. A face shield

should be worn if there is a

splash potential.[1]

Protects against splashes and

vapors that can cause serious

eye irritation.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[1]

Prevents direct skin contact,

which can cause irritation.[1][2]

Skin and Body Protection
Laboratory coat, long sleeves,

and closed-toe footwear.

Minimizes the risk of accidental

skin exposure.[1]

Respiratory Protection

Use only in a well-ventilated

area, preferably a chemical

fume hood.[1] If ventilation is

inadequate, use a NIOSH-

approved respirator with an

appropriate cartridge (e.g.,

ABEK (EN14387) respirator

filter).

Prevents inhalation of harmful

vapors that can cause

respiratory irritation.[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1,8-Dichlorooctane is provided

below for quick reference.
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Property Value

Molecular Formula C₈H₁₆Cl₂[3]

Molecular Weight 183.12 g/mol [4][3]

Appearance Clear, colorless liquid[4][5]

Boiling Point 115-116 °C at 11 mmHg[6]

Melting Point -8 °C[5]

Flash Point 118 °C (244.4 °F)[5]

Density 1.025 g/mL at 25 °C[5][6]

Solubility in Water 0.17 g/L[4][5]

Vapor Pressure 0.057 mmHg at 25°C[4][5]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 1,8-Dichlorooctane is crucial for safety. The following

workflow outlines the necessary steps from preparation to post-handling.
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Figure 1. Safe Handling Workflow for 1,8-Dichlorooctane

Pre-Handling Checklist Handling Protocol

Post-Handling Procedures

Disposal Protocol

Preparation

Handling

Proceed when ready

Post-Handling

Upon completion

Waste Disposal

After cleanup

Verify fume hood functionality

Assemble and inspect all required PPE

Locate and ensure accessibility of safety equipment (eyewash, shower, spill kit)

Review Safety Data Sheet (SDS)

Work exclusively within a certified chemical fume hood

Keep the container tightly closed when not in use

Use non-sparking tools and explosion-proof equipment

Avoid generating aerosols or mists

Decontaminate work surfaces

Remove and properly store or dispose of PPE

Wash hands thoroughly with soap and water

Collect waste in a designated, labeled, and sealed container

Dispose of waste through a licensed chemical waste contractor

Click to download full resolution via product page

Figure 1. Safe Handling Workflow for 1,8-Dichlorooctane

Experimental Protocol for Safe Handling:

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Don all required PPE as specified in the table above.
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Confirm the location of the nearest emergency eyewash station, safety shower, and spill

kit.

Thoroughly read the Safety Data Sheet (SDS) for 1,8-Dichlorooctane before beginning

any work.[4]

Handling:

All manipulations of 1,8-Dichlorooctane must be conducted within a certified chemical

fume hood to minimize inhalation exposure.[1]

Keep containers of 1,8-Dichlorooctane tightly sealed when not in use to prevent the

release of vapors.[1][4]

Utilize non-sparking tools and ensure all equipment is properly grounded to prevent static

discharge.[1][4]

Handle the liquid carefully to avoid the formation of aerosols or mists.[4]

Storage:

Store 1,8-Dichlorooctane in a cool, dry, and well-ventilated area.[1][4]

Keep it away from heat sources, direct sunlight, and incompatible materials such as strong

oxidizing agents.[1]

Ensure the container is tightly closed and stored in an upright position.[1]

Emergency Procedures
First Aid Measures:

Inhalation: Move the affected individual to fresh air immediately. If breathing is difficult,

administer oxygen. Seek immediate medical attention if symptoms persist.[1][4]

Skin Contact: Remove contaminated clothing and wash the affected skin area gently with

soap and copious amounts of water for at least 15 minutes.[1] Seek medical attention if

irritation persists.
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Eye Contact: Immediately rinse the eyes with large amounts of running water for at least 15

minutes, making sure to lift the upper and lower eyelids occasionally.[1][4] Remove contact

lenses if present and easy to do.[4] Get immediate medical attention.[7]

Ingestion: Do not induce vomiting.[4] Rinse the mouth with water and seek immediate

medical attention or contact a Poison Control Center.[4]

Spill Response:

Evacuate all non-essential personnel from the area.

Ventilate the affected area.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material such as sand, earth, or vermiculite.[1] Do not use

combustible materials like sawdust.[1]

Collect the absorbed material into a suitable, sealed container for chemical waste.[1][4]

Clean the spill area with detergent and water.[1]

Prevent the spill from entering sewers or waterways.[1][4]

Disposal Plan
All waste containing 1,8-Dichlorooctane must be treated as hazardous waste.

Waste Collection: Collect all 1,8-Dichlorooctane waste, including contaminated materials, in

a designated, properly labeled, and sealed container.[4]

Disposal Method: Dispose of the chemical waste through a licensed and certified hazardous

waste disposal contractor.[1] Incineration in a controlled facility is the preferred method.[1]

Contaminated Packaging: Empty containers should be triple-rinsed, punctured to prevent

reuse, and disposed of as hazardous waste.[1]
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Environmental Precautions: Avoid releasing any residues into the environment, including

drains, sewers, or natural waters.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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